3-(3-fluorophenyl)-2-[(2-methoxyethyl)amino]-8-methyl-4H-furo[3,2-c]chromen-4-one

• Molecular Formula: C21H18FNO4
• Molecular Weight: 367.4 g/mol
• SMILES: CC1=CC2=C(C=C1)OC(=O)C3=C2OC(=C3C4=CC(=CC=C4)F)NCCOC
• InChI: InChI=1S/C21H18FNO4/c1-12-6-7-16-15(10-12)19-18(21(24)26-16)17(13-4-3-5-14(22)11-13)20(27-19)23-8-9-25-2/h3-7,10-11,23H,8-9H2,1-2H3
• InChIKey: ZWCKFWFQCOZPKJ-UHFFFAOYSA-N

3-(3-fluorophenyl)-2-[(2-methoxyethyl)amino]-8-methyl-4H-furo[3,2-c]chromen-4-one is a synthetic furocoumarin derivative. It is characterized by a 3-fluorophenyl substituent, an 8-methyl group on the chromenone core, and a 2-methoxyethylamino side chain.

Buy 3-(3-fluorophenyl)-2-[(2-methoxyethyl)amino]-8-methyl-4H-furo[3,2-c]chromen-4-one for Differentiation Research

3-(3-fluorophenyl)-2-[(2-methoxyethyl)amino]-8-methyl-4H-furo[3,2-c]chromen-4-one is a synthetic furocoumarin derivative. It is characterized by a 3-fluorophenyl substituent, an 8-methyl group on the chromenone core, and a 2-methoxyethylamino side chain . Its reported biological profile includes activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage, suggesting potential applications in oncology and dermatological research [1].

1

Regioisomer-specific identity: 3-fluorophenyl, 8-methyl substitution

2

Reported monocytic differentiation activity in undifferentiated cells

3

Reported lipoxygenase inhibition and CCR5 antagonism potential

• [1] Webisa Web Data Commons. Compound Description: 3-(3-fluorophenyl)-2-[(2-methoxyethyl)amino]-8-methyl-4H-furo[3,2-c]chromen-4-one. Citing patent data on cell differentiation activity. View Source

Why 3-(3-fluorophenyl)-2-[(2-methoxyethyl)amino]-8-methyl-4H-furo[3,2-c]chromen-4-one Cannot Be Replaced by Other Furocoumarins

Generic substitution among furo[3,2-c]chromen-4-one analogs fails due to the critical influence of fluorophenyl regiochemistry and core methylation on biological activity. The target compound is specifically reported to arrest proliferation and induce monocytic differentiation in undifferentiated cells, a dual functional phenotype not ascribed to its regioisomers or des-methyl analogs in available vendor and database records [1]. While comprehensive selectivity panels are lacking, the documented differentiation-inducing property represents a specific pharmacodynamic anchor that would be lost upon substitution with the 2-fluorophenyl isomer (CAS 938025-49-1), the 4-fluorophenyl isomer (CAS 938031-01-7), or the des-methyl variant (CAS 938036-98-7) .

2-Fluorophenyl isomer

Lacks documented differentiation activity; substitution may lose the key functional anchor.

4-Fluorophenyl isomer

No monocytic differentiation reported; biological response may differ significantly.

Des-methyl analog

Absence of 8-methyl may alter differentiation phenotype and enzyme inhibition profile.

• [1] Webisa Web Data Commons. Compound Description: 3-(3-fluorophenyl)-2-[(2-methoxyethyl)amino]-8-methyl-4H-furo[3,2-c]chromen-4-one. View Source

Quantified Functional Differentiation of 3-(3-fluorophenyl)-2-[(2-methoxyethyl)amino]-8-methyl-4H-furo[3,2-c]chromen-4-one

Cell Differentiation Activity: A Functional Anchor Absent in Analogs

The target compound is explicitly described in the patent-associated literature as exhibiting pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage [1]. This dual anti-proliferative and differentiation-inducing phenotype is specifically attributed to this molecule and is not reported for the 2-fluorophenyl (CAS 938025-49-1) or 4-fluorophenyl (CAS 938031-01-7) regioisomers, nor for the 8-des-methyl analog (CAS 938036-98-7) in any publicly accessible database .

Differentiation Activity

Class-level

Reported anti-proliferative and monocytic differentiation induction

Supports differentiation research in monocyte-lineage models

Class-level inference; confirmatory studies needed

Evidence Dimension	Functional biological activity (differentiation induction)
Target Compound Data	Reported to arrest proliferation and induce monocytic differentiation
Comparator Or Baseline	2-fluorophenyl isomer (CAS 938025-49-1); 4-fluorophenyl isomer (CAS 938031-01-7); Des-methyl analog (CAS 938036-98-7)
Quantified Difference	Not quantified; differentiation activity absent from comparator records
Conditions	In vitro cellular assays (specific assay details not publicly available)

Why This Matters

For research programs focused on differentiation therapy or monocyte biology, this functional annotation provides the only publicly-available basis for selecting this specific regioisomer over its commercially available analogs.

• [1] Webisa Web Data Commons. Compound Description: 3-(3-fluorophenyl)-2-[(2-methoxyethyl)amino]-8-methyl-4H-furo[3,2-c]chromen-4-one. View Source

Regiochemical Identity: 3-Fluorophenyl Substitution Defines a Unique Chemical Space

The compound features a 3-fluorophenyl group at the C3 position of the furochromenone core, distinguishing it from the 2-fluorophenyl regioisomer (CAS 938025-49-1, molecular weight 367.37 g/mol, formula C21H18FNO4) and the 4-fluorophenyl regioisomer (CAS 938031-01-7) . The 8-methyl substitution further differentiates it from the des-methyl analog (CAS 938036-98-7, molecular weight 353.3 g/mol, formula C20H16FNO4) . Fluorine positioning on the phenyl ring is known to influence target binding, metabolic stability, and physicochemical properties in drug-like molecules.

Regiochemical Identity

Specification review

3-Fluorophenyl, 8-methyl

vs

2-/4-Fluorophenyl, des-methyl

Regiochemistry and methylation may determine biological outcome

No differentiation data for comparators in public databases

Evidence Dimension	Molecular identity and regiochemistry
Target Compound Data	3-fluorophenyl, 8-methyl substituted; molecular formula C21H18FNO4
Comparator Or Baseline	2-fluorophenyl isomer (CAS 938025-49-1); 4-fluorophenyl isomer (CAS 938031-01-7); Des-methyl analog (CAS 938036-98-7)
Quantified Difference	Regiochemical: fluoro position meta vs. ortho vs. para; Molecular weight difference: ~14 Da vs. des-methyl
Conditions	Structural comparison based on CAS registry data

Why This Matters

This defines the compound as a distinct chemical entity for procurement; substitution with a different regioisomer constitutes a different experiment with potentially divergent biological outcomes.

Lipoxygenase and Arachidonic Acid Pathway Modulation

This compound is classified as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism, with additional weaker inhibitory activity against formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase [1]. This polypharmacology profile, combining potent lipoxygenase inhibition with ancillary enzyme modulation, is not reported for the closest regioisomeric analogs in public records. However, the absence of direct comparative IC50 data for these analogs precludes a quantitative potency ranking.

Lipoxygenase Inhibition

Reported

Reported as potent lipoxygenase inhibitor with ancillary enzyme modulation

Supports inflammation pathway research and enzyme profiling

No IC50 data for analog comparison; head-to-head studies lacking

Evidence Dimension	Enzyme inhibition profile
Target Compound Data	Potent lipoxygenase inhibitor; weaker inhibition of formyltetrahydrofolate synthetase, carboxylesterase, cyclooxygenase
Comparator Or Baseline	2-fluorophenyl isomer; 4-fluorophenyl isomer
Quantified Difference	Not quantifiable; enzyme inhibition data not available for comparators
Conditions	In vitro enzymatic assays (specific assay conditions not publicly detailed)

Why This Matters

This unique enzymatic fingerprint may provide a differentiated starting point for inflammation research, though confirmatory head-to-head studies are required for definitive claims.

• [1] Medical University of Lublin. Record Details: A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. PPM Repository. View Source

CCR5 Antagonism Potential

Preliminary pharmacological screening indicates that this compound may function as a CCR5 antagonist, with potential applications in HIV infection, asthma, rheumatoid arthritis, and autoimmune diseases . This chemokine receptor modulatory activity is not documented for the 2-fluorophenyl, 4-fluorophenyl, or des-methyl analogs in available databases.

CCR5 Antagonism Potential

Data to verify

Preliminary CCR5 antagonist activity reported

May support chemokine receptor studies and autoimmune research

Preliminary screening; confirmatory assays required

Evidence Dimension	CCR5 receptor antagonism
Target Compound Data	Preliminary CCR5 antagonist activity reported
Comparator Or Baseline	2-fluorophenyl, 4-fluorophenyl, and des-methyl analogs
Quantified Difference	Not quantified; IC50 values not publicly available
Conditions	Preliminary pharmacological screening (assay details not specified)

Why This Matters

This pharmacological annotation suggests a distinct target engagement profile that may justify selection of this specific compound for chemokine receptor research, pending confirmatory studies.

Research Applications for 3-(3-fluorophenyl)-2-[(2-methoxyethyl)amino]-8-methyl-4H-furo[3,2-c]chromen-4-one Based on Functional Evidence

Differentiation Therapy Research in Oncology

The compound's reported ability to arrest proliferation and induce monocytic differentiation in undifferentiated cells makes it a candidate tool compound for studying differentiation-based cancer therapies [1]. This is specifically relevant for acute myeloid leukemia (AML) and other malignancies where differentiation arrest is a therapeutic target.

Psoriasis and Hyperproliferative Skin Disease Models

The dual anti-proliferative and differentiation-inducing activity, alongside its structural kinship to furocoumarins known for dermatological applications, positions this compound as a research tool for investigating hyperproliferative skin disorders such as psoriasis [2].

Inflammation and Lipid Mediator Pathway Studies

The compound's classification as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism makes it suitable for studying leukotriene-mediated inflammatory pathways, with potential relevance to asthma, arthritis, and other inflammatory conditions [3].

Chemical Biology Probe for Structure-Activity Relationship Studies

Given the existence of closely related regioisomers (2-fluoro, 4-fluoro) and a des-methyl analog, this compound serves as a defined chemical probe for investigating how fluorine positioning and methylation status affect biological activity within the furo[3,2-c]chromen-4-one scaffold .

Application

Selection Property

Validation Focus

Monocytic differentiation research in AML models

Reported differentiation-inducing activity

Confirm anti-proliferative and differentiation endpoints

Psoriasis and hyperproliferative skin disorder models

Dual anti-proliferative and differentiation activity

Validate in psoriasis-relevant cell models

Inflammation and arachidonic acid pathway studies

Reported lipoxygenase inhibitor activity

Assess leukotriene and prostaglandin pathway modulation

Chemical biology and SAR probe studies

Regioisomer-defined furocoumarin scaffold

Compare fluoro-positional and methyl substitution effects

• [1] Webisa Web Data Commons. Compound activity description. View Source
• [2] Webisa Web Data Commons. Compound activity description, including skin disease applications. View Source
• [3] Medical University of Lublin. Record Details: Lipoxygenase inhibitor profile. View Source